Cas no 386262-54-0 ((2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate)

• Product Name: (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate
• CAS No: 386262-54-0
• MF: C₁₉H₁₉NO₈
• MW: 389.356065988541
• CID: 5330521
• Update Time: 2025-05-22

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• [2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• STL099680
• 2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C19H19NO8/c1-23-15-6-11(7-16(24-2)18(15)25-3)19(22)26-9-17(21)20-12-4-5-13-14(8-12)28-10-27-13/h4-8H,9-10H2,1-3H3,(H,20,21)
• InChI Key： KAKFWLIJLKITAX-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC(COC(C1C=C(C(=C(C=1)OC)OC)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 530
• XLogP3: 2.4
• Topological Polar Surface Area: 102

Additional information on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate

The Comprehensive Overview of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate (CAS No: 386262-54-0)

Introduction to (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate, identified by the CAS registry number 386262-54-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzodioxole moiety and a trimethoxybenzoate group. The combination of these functional groups imparts distinctive chemical properties that make it a subject of interest in both academic and industrial research.

The benzodioxole ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of bioactive compounds. Similarly, the trimethoxybenzoate group contributes to the compound's solubility and reactivity. Together, these features position (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate as a promising candidate for drug development and material science applications.

Synthetic Routes and Chemical Properties

The synthesis of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process by employing efficient catalysts and novel reaction pathways. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

The compound exhibits interesting physical properties such as high thermal stability and moderate solubility in organic solvents. These properties make it suitable for applications in high-performance materials and advanced drug delivery systems. Furthermore, its spectral data (IR, NMR) has been extensively studied to confirm its molecular structure and purity.

Bioactivity and Pharmaceutical Applications

Preliminary biological studies on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate have shown promising results in vitro. The compound has demonstrated moderate inhibitory activity against several enzymes associated with neurodegenerative diseases. This suggests its potential as a lead compound for developing therapeutic agents targeting Alzheimer's disease and related conditions.

In addition to its enzymatic activity, the compound has also been evaluated for its anti-inflammatory properties. Recent research indicates that it may modulate key inflammatory pathways without significant cytotoxicity. These findings highlight its potential as an anti-inflammatory agent with minimal side effects.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3,4,5-trimethoxybenzoate is crucial for its sustainable use. Studies on its biodegradation under controlled conditions suggest that it is moderately biodegradable under aerobic conditions. However, further research is needed to assess its long-term environmental fate and potential risks to aquatic ecosystems.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols due to its potential irritancy properties. Proper personal protective equipment should be used during synthesis and testing phases to ensure worker safety.

FUTURE RESEARCH DIRECTIONS AND CONCLUSIONS

The exploration of (2H-1,benzodioxol-5-carbamoylmethyl 3,bis(trimethoxy)benzoate) strong) continues to be an active area of research across multiple disciplines. Future studies are expected to focus on enhancing its bioavailability through structural modifications and exploring its efficacy in animal models of neurodegenerative diseases.

In conclusion,< strong>(2H-,1,bis(trimethoxy))benzodioxole-carbamoylmethyl benzoate) strong) represents a versatile compound with immense potential across various fields. Its unique chemical structure combined with favorable biological properties positions it as a valuable asset in both academic research and industrial applications. p > article > response >